Cas no 36507-37-6 (Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-)

• Product Name: Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-
• CAS No: 36507-37-6
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD11607551
• CID: 3951043
• PubChem ID: 2199971
• Update Time: 2025-07-17

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-
• CHEMBL1622475
• N-[2-(3,4-Dichlorophenoxy)ethyl]-N-methylamine
• 2-(3,4-Dichlorophenoxy)-N-methylethan-1-amine
• 2-(3,4-dichlorophenoxy)-N-methylethanamine
• SCHEMBL10848107
• UPCMLD0ENAT5771781:001
• AKOS009115919
• 36507-37-6

• MDL： MFCD11607551
• Inchi： 1S/C9H11Cl2NO/c1-12-4-5-13-7-2-3-8(10)9(11)6-7/h2-3,6,12H,4-5H2,1H3
• InChI Key： YQUZBSAZFAVTFB-UHFFFAOYSA-N
• SMILES： C(NC)COC1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 219.0217694Da
• Monoisotopic Mass: 219.0217694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 308.9±32.0 °C at 760 mmHg
• Flash Point: 261.7±30.1 °C

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- (CAS No. 36507-37-6): An Overview of a Promising Compound in Pharmaceutical Research

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- (CAS No. 36507-37-6) is a compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- is a derivative of ethanamine with a distinctive 3,4-dichlorophenoxy substituent and a N-methyl group. The compound's molecular formula is C₁₀H₁₂Cl₂NO, and it has a molecular weight of approximately 235.11 g/mol. The presence of the dichlorophenoxy group imparts significant lipophilicity to the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The compound is typically synthesized through a multi-step process involving the reaction of 3,4-dichlorophenol with an appropriate amine precursor. The resulting intermediate is then further modified to introduce the N-methyl group. This synthetic route allows for the production of high-purity Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-, which is crucial for both research and potential pharmaceutical applications.

Biological Activities and Mechanisms of Action

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that the compound exhibits significant affinity for certain neurotransmitter receptors, making it a promising candidate for the treatment of conditions such as anxiety disorders and depression.

In vitro studies have demonstrated that Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- can modulate serotonin (5-HT) receptors, specifically the 5-HT_1A subtype. This receptor subtype plays a crucial role in regulating mood and anxiety levels. By binding to 5-HT_1A receptors, the compound may exert anxiolytic effects without causing significant sedation or cognitive impairment.

Furthermore, preliminary animal studies have indicated that Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- can improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism behind this effect is thought to involve the modulation of cholinergic neurotransmission and the reduction of oxidative stress in neuronal cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate the safety and efficacy of the compound in treating specific neurological disorders.

In a recent Phase I clinical trial involving healthy volunteers, Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- was found to be well-tolerated at doses up to 100 mg/kg. The most common adverse effects reported were mild gastrointestinal symptoms such as nausea and diarrhea. No serious adverse events were observed during the trial period.

Ongoing Phase II trials are focusing on assessing the compound's efficacy in patients with generalized anxiety disorder (GAD) and major depressive disorder (MDD). Preliminary results from these trials have shown promising outcomes, with significant improvements in symptom scores compared to placebo groups.

Current Research Trends and Future Directions

The field of pharmaceutical research is constantly evolving, and ongoing studies are exploring new avenues for optimizing the therapeutic potential of Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl-. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of the compound.

Nanotechnology-based approaches are being investigated to improve drug delivery by encapsulating Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- within nanoparticles or liposomes. These delivery systems can potentially reduce systemic side effects while increasing local concentrations at target sites.

In addition to its potential as a standalone therapeutic agent, there is growing interest in combining Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- with other drugs to achieve synergistic effects. For example, co-administration with selective serotonin reuptake inhibitors (SSRIs) may enhance their efficacy in treating refractory depression.

Conclusion

Ethanamine, 2-(3,4-dichlorophenoxy)-N-methyl- (CAS No. 36507-37-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and mechanisms of action make it an attractive candidate for further research and development in the field of neuropharmacology.

Ongoing clinical trials and preclinical studies continue to elucidate its safety profile and efficacy in treating various neurological disorders. As research progresses, it is likely that new formulations and combination therapies will emerge to maximize the therapeutic benefits of this intriguing compound.